Cas no 2229591-00-6 (1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one
• CAS No: 2229591-00-6
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 6509265
• PubChem ID: 165647283
• Update Time: 2025-05-19

1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one
• 1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-one
• EN300-1804151
• 2229591-00-6

• Inchi： 1S/C11H10FNO3/c1-7(14)11(4-5-11)8-2-3-10(13(15)16)9(12)6-8/h2-3,6H,4-5H2,1H3
• InChI Key： WTKAPHBEYDHHRY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(C)=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.06447134g/mol
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one

Chemical Profile of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one (CAS No: 2229591-00-6)

1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one (CAS No: 2229591-00-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclopropyl and nitro-substituted phenyl ring structure, presents a unique chemical profile that makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one consists of a cyclopropyl group attached to an ethanone moiety, which is further functionalized with a 3-fluoro-4-nitrophenyl substituent. This arrangement introduces both steric and electronic effects that can influence its biological activity. The presence of the nitro group provides a site for potential hydrogen bonding interactions, while the fluoro substituent can modulate lipophilicity and metabolic stability, key factors in drug design.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry due to their diverse biological activities. The cyclopropyl group in 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one is particularly interesting because it can introduce rigidity to the molecular framework, potentially enhancing binding affinity to biological targets. This structural feature has been exploited in the design of various bioactive molecules, including kinase inhibitors and antimicrobial agents.

Current research in the field of pharmacology has highlighted the importance of fluorinated aromatic compounds in drug development. The fluoro substituent in 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one not only improves metabolic stability but also enhances binding interactions with biological receptors. This has been observed in several therapeutic areas, including oncology and infectious diseases, where fluorinated compounds have shown improved efficacy and reduced side effects.

The nitro group in the phenyl ring of this compound also plays a crucial role in its chemical behavior. Nitro groups are known to be versatile pharmacophores that can participate in various interactions, including hydrogen bonding and π-stacking. These interactions can significantly influence the compound's solubility, bioavailability, and overall pharmacokinetic properties. Recent studies have demonstrated that nitro-substituted compounds can exhibit potent activity against a range of diseases, making them valuable scaffolds for drug design.

One of the most compelling aspects of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one is its potential as a lead compound for further derivatization. By modifying the substituents on the cyclopropyl or phenyl rings, chemists can fine-tune the biological activity of the molecule. This approach has been successfully applied in the development of novel drugs that target specific disease pathways. The flexibility offered by this compound's structure allows for extensive structural optimization, making it an attractive candidate for medicinal chemists.

The synthesis of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

In conclusion, 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-one (CAS No: 2229591-00-6) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic applications. Its unique combination of functional groups and its versatility as a lead compound make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of novel treatments for various diseases.